Cas no 921151-85-1 (N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide)

• Product Name: N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide
• CAS No: 921151-85-1
• MF: C₁₆H₁₀ClF₂N₃O₂
• MW: 349.719309329987
• CID: 6293630
• PubChem ID: 22580014
• Update Time: 2025-05-20

N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide
• N-{7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,4-difluorobenzamide
• AKOS002061136
• N-(7-chloro-2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2,4-difluorobenzamide
• F2073-0178
• CCG-192203
• N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,4-difluorobenzamide
• 921151-85-1

• Inchi： 1S/C16H10ClF2N3O2/c1-8-14(16(24)22-7-9(17)2-5-13(22)20-8)21-15(23)11-4-3-10(18)6-12(11)19/h2-7H,1H3,(H,21,23)
• InChI Key： KSWJRYNYPGUNQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(C(N2C=1)=O)NC(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 349.0429606g/mol
• Monoisotopic Mass: 349.0429606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide

Introduction to N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide and Its Significance in Modern Chemical Biology

N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide (CAS No: 921151-85-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a pyrido[1,2-a]pyrimidine core with a 2,4-difluorobenzamide moiety, creating a versatile scaffold for drug discovery and molecular research.

The pyrido[1,2-a]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active compounds. Its ability to interact with various biological targets makes it a valuable component in the design of novel therapeutic agents. In particular, the presence of a 7-chloro substituent and an 4-oxo group in the pyrido[1,2-a]pyrimidine ring enhances its binding affinity and specificity towards certain enzymes and receptors.

The benzamide moiety in this compound, specifically the 2,4-difluorobenzamide, adds an additional layer of complexity and functionality. Fluorine atoms are known to modulate the electronic properties of molecules, influencing their metabolic stability, lipophilicity, and binding interactions. The introduction of two fluorine atoms at the 2 and 4 positions of the benzene ring further enhances these properties, making the compound a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide has shown potential as a lead compound in this area. Its unique structure allows it to disrupt critical PPIs involved in various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated its ability to inhibit specific kinases and transcription factors, suggesting its therapeutic potential.

The synthesis of N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 7-chloro and 4-oxo substituents on the pyrido[1,2-a]pyrimidine core requires precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the 2,4-difluorobenzamide group necessitates careful selection of reagents and catalysts to achieve optimal results.

The compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. Fluorinated compounds often exhibit enhanced metabolic stability due to the electron-withdrawing nature of fluorine atoms. However, they can also be more sensitive to certain environmental factors, such as moisture and light. Therefore, proper storage and handling conditions are essential to maintain their integrity.

In vitro studies have provided valuable insights into the biological activity of N-{7-chloro-2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide. These studies have revealed its potential as an inhibitor of several key enzymes involved in cancer progression. For instance, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. By targeting these kinases, the compound may help disrupt abnormal cell proliferation associated with cancer.

In addition to its anti-cancer potential, N-{7-chloro-2-methyl-4-oxysoH-pyrido1t;22-apyrmidinr3-y}]-24-fluoro-benrzaamide has demonstrated promise in treating inflammatory diseases. Inflammatory processes are often mediated by dysregulated signaling pathways involving various kinases and transcription factors. The ability of this compound to modulate these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates like N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide relies heavily on advances in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding interactions between small molecules and biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide to enhance its potency and selectivity.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. Their presence can improve metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, fluorine atoms can increase lipophilicity, facilitating cellular uptake and membrane penetration. These properties make N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide an attractive candidate for further development as a therapeutic agent.

Ongoing research is focused on exploring new synthetic routes and derivatives of N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide to improve its pharmacological profile. By modifying key structural features such as the substitution pattern on the benzene ring or introducing additional functional groups، scientists aim to enhance its biological activity while minimizing potential side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for new drug candidates like N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide。 HTS allows researchers to rapidly test thousands of compounds against various biological targets， identifying those with promising activity。 This approach has been instrumental in identifying lead compounds for further optimization， including N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide。

In conclusion，N-{;7-chloro-t;22-methyl-t;42-oxysoH-pyrdoit;12-apyrmidint-r3-y}]-24-fluoro-benrzaamide (CAS No: 921151851) is a structurally complex и biologically active compound with significant potential in modern chemical biology。 Its unique scaffold и functional groups make it a valuable tool for drug discovery и molecular research。 Ongoing studies are aimed at further elucidating its mechanism của action và optimizing its pharmacological properties， paving the way für novel therapeutic interventions across various diseases。